Cas no 80500-28-3 (4-Borono-2-nitrobenzoic acid)

4-Borono-2-nitrobenzoic acid structure

Product Name:4-Borono-2-nitrobenzoic acid

CAS No:80500-28-3

MF:C₇H₆BNO₆

MW:210.936642169952

MDL:MFCD10696661

CID:985713

PubChem ID:354335005

Update Time:2024-10-27

4-Borono-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-Borono-2-nitrobenzoic acid
- 3-Nitro-4-carboxyphenylboronic acid
- 4-Carboxy-3-nitrophenylboronic Acid (contains varying amounts of Anhydride)
- 4-(DIHYDROXYBORYL)-2-NITROBENZOIC ACID
- 4-Carboxy-3-nitrobenzeneboronic Acid (contains varying amounts of Anhydride)
- 4-Borono-2-nitrobenzoic acid (ACI)
- 3-Nitro-4-carboxybenzeneboronic acid
- 3-Nitro-4-carboxyphenyl boronic acid
- 4-Carboxy-3-nitrophenylboronic acid
- NSC 310141
- DB-367332
- 4-Carboxy-3-nitrobenzeneboronic Acid
- SY109233
- C3233
- NSC-310141
- 3-nitro-4-carboxybenzene-boronic acid
- 80500-28-3
- 4-(DIHYDROXYBORANYL)-2-NITROBENZOIC ACID
- AKOS015968858
- AB57863
- 4-borono-2-nitro-benzoic acid
- NSC310141
- 4-(DIHYDROXYBORYL)-2-NITROBENZOICACID
- Benzoic acid, 4-borono-2-nitro-
- BBL103766
- 4-borono-2-nitrobenzoicacid
- CS-0036949
- MFCD10696661
- SCHEMBL1235389
- AS-55688
- STL557576
- DTXSID60317020
- MDL： MFCD10696661
- Inchi： 1S/C7H6BNO6/c10-7(11)5-2-1-4(8(12)13)3-6(5)9(14)15/h1-3,12-13H,(H,10,11)
- InChI Key： APQGIZKNZHGXTG-UHFFFAOYSA-N
- SMILES： O=C(C1C([N+](=O)[O-])=CC(B(O)O)=CC=1)O

Computed Properties

Exact Mass: 211.02900
Monoisotopic Mass: 211.0288171g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 265
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 124Å²

Experimental Properties

Melting Point: 220°C(lit.)
PSA: 123.58000
LogP: -0.50400

4-Borono-2-nitrobenzoic acid Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

4-Borono-2-nitrobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB0906-1 G	4-borono-2-nitrobenzoic acid	80500-28-3	95%	1g	¥ 990.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB0906-5 G	4-borono-2-nitrobenzoic acid	80500-28-3	95%	5g	¥ 2,976.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB0906-10 G	4-borono-2-nitrobenzoic acid	80500-28-3	95%	10g	¥ 4,936.00	2021-05-07
Alichem	A019064007-5g	3-Nitro-4-carboxyphenylboronic acid	80500-28-3	95%	5g	$723.01	2023-09-01
Chemenu	CM135730-1g	4-Borono-2-nitrobenzoic acid	80500-28-3	95%	1g	$180	2023-01-09
Chemenu	CM135730-5g	4-Borono-2-nitrobenzoic acid	80500-28-3	95%	5g	$541	2023-01-09
Chemenu	CM135730-10g	4-Borono-2-nitrobenzoic acid	80500-28-3	95%	10g	$898	2023-01-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C871467-200mg	4-Carboxy-3-nitrophenylboronic Acid	80500-28-3	98%,	200mg	￥306.90	2022-01-12
Apollo Scientific	OR480791-1g	4-Borono-2-nitro-benzoic acid	80500-28-3	95%	1g	£21.00	2025-02-20
Apollo Scientific	OR480791-5g	4-Borono-2-nitro-benzoic acid	80500-28-3	95%	5g	£103.00	2025-02-20

4-Borono-2-nitrobenzoic acid Production Method

Production Method 1

80500-27-2

80500-28-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ; 5 d, 50 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1

Reference

Structural study of phenyl boronic acid derivatives as AmpC β-lactamase inhibitors

Tondi, Donatella; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(11), 3416-3419